Cas no 58-27-5 (Vitamin K3)

Vitamin K3 Properties

Names and Identifiers

• 2-Methyl-1,4-naphthoquinone
• Menadione (1.05793)
• Vitamin K2(0)
• Vitamin K3
• menaphthone
• Menadione
• Vitamin K_3
• 2-Methyl-1,4-dihydronaphthalene-1,4-dione
• VK3
• 2-Methylnaphthoquinone
• Menadione (K3)
• VITAMIN K3(MENADIONE)(P)
• VITAMIN K3(MENADIONE)(RG)
• 2-methyl-1,4-naphthalenedione
• 2-methyl-1,4-naphthodione
• 2-methyl-naphthoquinone
• Aquakay
• Juva-K
• Kanone
• Karcon
• Kareon
• Kaykot
• Kipca
• Koaxin
• Synkay
• 2-methylnaphthalene-1,4-dione
• Thyloquinone
• Panosine
• Klottone
• Kayquinone
• Kappaxin
• Kayklot
• Kolklot
• Menaphthon
• Menadion
• Kaergona
• Aquinone
• Mitenone
• Kativ-G
• Prokayvit
• Mitenon
• Hemodal
• K-Thrombyl
• K-Vitan
• Kipca-Oil Soluble
• Vitamin K0
• Menaquinone 0
• Vitamin K 3
• Menaphtone
• Menadionum
• 2-Methyl-1,4-naphthochinon
• SMR000653532
• MLS000069420
• SMR000059102
• MLS001148443
• +Expand

• MDL： MFCD00001681
• InChIKey： MJVAVZPDRWSRRC-UHFFFAOYSA-N
• Inchi： 1S/C11H8O2/c1-7-6-10(12)8-4-2-3-5-9(8)11(7)13/h2-6H,1H3
• SMILES： O=C1C(C([H])([H])[H])=C([H])C(C2=C([H])C([H])=C([H])C([H])=C21)=O
• BRN： 1908453

Computed Properties

• Exact Mass: 172.05200
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 172.05243
• Heavy Atom Count: 13
• Complexity: 289
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.2
• Tautomer Count: 3
• Surface Charge: 0
• Topological Polar Surface Area: 34.1
• Molecular Weight: 172.18

Experimental Properties

• LogP: 2.01190
• PSA: 34.14000
• Merck: 5831
• Refractive Index: 1.5500 (estimate)
• Water Partition Coefficient: Insoluble
• Boiling Point: 304.5℃ at 760 mmHg
• Melting Point: 105-107 °C (lit.)
• Flash Point: 113.8 °C
• Solubility: oil: soluble
• Color/Form: White crystalline or crystalline powder, almost odorless, hygroscopic, discolored when exposed to light. It has a slight pungent smell. It is stable in air and decomposes in sunlight.
• Stability/Shelf Life: Stable. May be light sensitive. Incompatible with strong oxidizing agents.
• Solubility: 1g of product is dissolved in about 60ml of ethanol, 10ml of benzene, 50ml of vegetable oil, and dissolved in chloroform and carbon tetrachloride. Soluble in water. The ethanol solution is neutral to litmus test paper. The solution does not decompose when heated to 120 ℃. It will be destroyed in case of alkali and reducing agent. Insoluble in ether and benzene.
• Sensitiveness: Light Sensitive
• Density: 1.1153 (rough estimate)
• Odor: Very faint acrid odor

Vitamin K3 Security Information

• Symbol: GHS07
• RTECS：QL9100000
• WGK Germany：3
• Safety Term：S24;S26;S37/39
• Safety Instruction： S26-S36-S37/39-S24
• Risk Phrases：R22; R36/37/38; R43
• Dangerous goods sign： Xn
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H302,H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Prompt：warning
• Storage Condition：4°C, protect from light
• Risk Phrases： 22-36/37/38
• Signal Word：Warning
• TSCA：Yes
• Toxicity：LD50 orally in mice: ~0.5 g/kg (Molitor, Robinson)
• HazardClass：IRRITANT
• FLUKA BRAND F CODES：8

Vitamin K3 Customs Data

• HS CODE：2914700090
• Customs Data：

  China Customs Code:

  2914690090

  Overview:

  2914690090 Other Quinones. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Summary:

  2914690090 other quinones.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds